1-(N,N-Diethylcarbamylmethyl)-2,4-dinitropyrrole
Description
Orf 1616 is a biochemical.
Properties
CAS No. |
1435-07-0 |
|---|---|
Molecular Formula |
C10H14N4O5 |
Molecular Weight |
270.24 g/mol |
IUPAC Name |
2-(2,4-dinitropyrrol-1-yl)-N,N-diethylacetamide |
InChI |
InChI=1S/C10H14N4O5/c1-3-11(4-2)10(15)7-12-6-8(13(16)17)5-9(12)14(18)19/h5-6H,3-4,7H2,1-2H3 |
InChI Key |
FZLUAEDDEDLRIB-UHFFFAOYSA-N |
SMILES |
CCN(CC)C(=O)CN1C=C(C=C1[N+](=O)[O-])[N+](=O)[O-] |
Canonical SMILES |
CCN(CC)C(=O)CN1C=C(C=C1[N+](=O)[O-])[N+](=O)[O-] |
Appearance |
Solid powder |
Key on ui other cas no. |
1435-07-0 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
1-(N,N-diethylcarbamylmethyl)-2,4-dinitropyrrole ORF 1616 ORF-1616 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[(6Z,10E)-11-hydroxy-6,10-dimethyl-3-methylidene-2,8-dioxo-4,5,9,11a-tetrahydro-3aH-cyclodeca[b]furan-4-yl] (E)-2-methylbut-2-enoate](/img/structure/B1677397.png)
